Acetamide,n-[2-[2-(4-methylphenyl)-1h-pyrrol-1-yl]ethyl]-

• Molecular Formula: C15H18N2O
• Molecular Weight: 242.32 g/mol
• IUPAC Name: N-[2-[2-(4-methylphenyl)pyrrol-1-yl]ethyl]acetamide
• InChI: InChI=1S/C15H18N2O/c1-12-5-7-14(8-6-12)15-4-3-10-17(15)11-9-16-13(2)18/h3-8,10H,9,11H2,1-2H3,(H,16,18)
• InChI Key: OAPYQYBEEXEHKZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C2=CC=CN2CCNC(=O)C

Description

Acetamide,n-[2-[2-(4-methylphenyl)-1h-pyrrol-1-yl]ethyl]- is a useful research compound. Its molecular formula is C15H18N2O and its molecular weight is 242.32 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

3-(1,3-Dioxolan-2yl)-4'-methylpropiophenone (10.2 g) was dissolved in 20 ml of acetic acid and added under argon and while stirring to a solution of 9.4 g of N-acetylethylenediamine in 100 ml of acetic acid. The reaction mixture was heated to reflux overnight, the acetic acid was subsequently removed in a vacuum. The residue was taken up in 200 ml of methylene chloride and washed with a mixture of 100 ml of saturated sodium hydrogen carbonate solution and 150 ml of 2N sodium hydroxide solution. The aqueous phase was back-extracted twice with 100 ml of methylene chloride each time. The organic phases were combined, dried with MgSO4 and freed from solvent. The residue, 14.0 g of dark brown oil were chromatographed on 550 g of silica gel with ethyl acetate/hexane (2:1) as the eluent. 7.8 g (70%) of N-[2-(2-p-tolylpyrrol-1-yl)ethyl]acetamide were isolated as a brown oil. MS: m/e=242 (M+).